N,N'-1,3-propanediylbis(5-chloro-2-methoxybenzamide)

• IUPAC Name: 5-chloro-N-[3-[(5-chloro-2-methoxybenzoyl)amino]propyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H20Cl2N2O4/c1-26-16-6-4-12(20)10-14(16)18(24)22-8-3-9-23-19(25)15-11-13(21)5-7-17(15)27-2/h4-7,10-11H,3,8-9H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: YLGXVTRAUNRCGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCCNC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C19H20Cl2N2O4
• Molecular Weight: 411.3 g/mol

Description

N,N'-1,3-propanediylbis(5-chloro-2-methoxybenzamide), commonly known as ML141, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. ML141 is a potent and selective inhibitor of the Rho family GTPase, which is involved in various cellular processes, including cell migration, proliferation, and differentiation.

Mechanism of Action

ML141 works by inhibiting the activity of the Rho family GTPase, which is involved in various cellular processes, including cell migration, proliferation, and differentiation. The Rho family GTPase plays a crucial role in cancer metastasis, cardiovascular diseases, and neurological disorders. By inhibiting the activity of the Rho family GTPase, ML141 can effectively reduce the migration and invasion of cancer cells, improve cardiac function, and provide neuroprotection.
Biochemical and Physiological Effects:
ML141 has been shown to have various biochemical and physiological effects, including inhibition of cancer cell migration and invasion, reduction of oxidative stress and inflammation in the brain, improvement of cardiac function, and reduction of myocardial injury. ML141 has also been shown to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

ML141 has several advantages for lab experiments, including its high potency and selectivity for the Rho family GTPase, simple synthesis method, and favorable safety profile. However, one of the limitations of ML141 is its limited solubility in aqueous solutions, which can make it challenging to work with in certain experiments.

Future Directions

ML141 has significant potential for therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Future research should focus on optimizing the synthesis method of ML141 to improve its solubility and bioavailability. In addition, further studies are needed to investigate the potential side effects of ML141 and its long-term safety profile. Furthermore, the efficacy of ML141 in clinical trials needs to be evaluated to determine its potential as a therapeutic agent.

Scientific Research Applications

ML141 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. ML141 has been shown to inhibit the migration and invasion of cancer cells by targeting the Rho family GTPase. In addition, ML141 has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, ML141 has been shown to improve cardiac function and reduce myocardial injury in animal models of ischemic heart disease.